Cas no 2228158-57-2 (2-(morpholin-4-yl)phenylmethanethiol)

• Product Name: 2-(morpholin-4-yl)phenylmethanethiol
• CAS No: 2228158-57-2
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• CID: 6213996
• PubChem ID: 165898123
• Update Time: 2025-06-13

2-(morpholin-4-yl)phenylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 2-(morpholin-4-yl)phenylmethanethiol
• EN300-1756380
• 2228158-57-2
• [2-(morpholin-4-yl)phenyl]methanethiol

• Inchi： 1S/C11H15NOS/c14-9-10-3-1-2-4-11(10)12-5-7-13-8-6-12/h1-4,14H,5-9H2
• InChI Key： MLTCRWCQMFKLRX-UHFFFAOYSA-N
• SMILES： SCC1C=CC=CC=1N1CCOCC1

Computed Properties

• Exact Mass: 209.08743528g/mol
• Monoisotopic Mass: 209.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 13.5Ų

Additional information on 2-(morpholin-4-yl)phenylmethanethiol

Comprehensive Analysis of 2-(morpholin-4-yl)phenylmethanethiol (CAS No. 2228158-57-2): Properties, Applications, and Industry Trends

The compound 2-(morpholin-4-yl)phenylmethanethiol (CAS No. 2228158-57-2) is a specialized organosulfur derivative with a unique molecular structure combining a morpholine ring and a thiol functional group. This structural duality grants it versatile reactivity, making it valuable in pharmaceutical intermediates, material science, and catalysis. Recent studies highlight its potential in drug discovery, particularly for targeting kinase inhibitors and GPCR modulators, aligning with the growing demand for precision medicine.

In the context of green chemistry, researchers are exploring 2-(morpholin-4-yl)phenylmethanethiol as a ligand for sustainable catalytic systems. Its chelating properties enable efficient metal coordination, reducing waste in synthetic processes—a key focus for industries complying with REACH regulations. Additionally, its thiol group offers click-chemistry compatibility, relevant to bioconjugation techniques used in antibody-drug conjugates (ADCs), a hot topic in oncology research.

The compound’s physicochemical properties—such as solubility in polar aprotic solvents (DMSO, DMF) and stability under inert atmospheres—are critical for handling. Analytical methods like HPLC-MS and NMR confirm its high purity (>98%), a prerequisite for GMP manufacturing. Users frequently search for "CAS 2228158-57-2 supplier" or "2-(morpholin-4-yl)phenylmethanethiol synthesis protocol," reflecting market interest in scalable production.

Emerging applications include its role in polymer crosslinking, where the thiol-ene reaction enhances material durability. This aligns with trends in 3D printing resins and self-healing materials. Meanwhile, computational studies (DFT calculations) predict its electronic effects in heterocyclic compound design, addressing queries like "how does morpholine affect thiol reactivity?"—a common question in QSAR modeling forums.

Regulatory-wise, 2-(morpholin-4-yl)phenylmethanethiol is not classified as hazardous under current OSHA guidelines. However, standard PPE (gloves, goggles) is recommended due to its potential skin sensitization risk. Environmental assessments show low bioaccumulation potential, supporting its use in eco-friendly formulations—a priority for ESG-driven companies.

In summary, CAS 2228158-57-2 bridges multiple disciplines, from medicinal chemistry to advanced materials. Its adaptability to high-throughput screening and nanotechnology applications positions it as a compound of enduring relevance, answering industry demands for multifunctional building blocks.